![molecular formula C12H11F2NO B6170817 N-{2,2-difluorospiro[2.2]pentan-1-yl}benzamide CAS No. 2648941-84-6](/img/no-structure.png)
N-{2,2-difluorospiro[2.2]pentan-1-yl}benzamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{2,2-difluorospiro[2.2]pentan-1-yl}benzamide involves the reaction of 2,2-difluorocyclopropanecarboxylic acid with benzoyl chloride, followed by reduction of the resulting acid chloride to the corresponding alcohol and subsequent reaction with N-hydroxysuccinimide to form the N-hydroxysuccinimide ester. This ester is then reacted with 1-aminopentan-2-one to form the spirocyclic intermediate, which is finally converted to the target compound by reaction with ammonia and subsequent hydrolysis of the resulting amide.", "Starting Materials": [ "2,2-difluorocyclopropanecarboxylic acid", "benzoyl chloride", "N-hydroxysuccinimide", "1-aminopentan-2-one", "ammonia" ], "Reaction": [ "Step 1: Reaction of 2,2-difluorocyclopropanecarboxylic acid with benzoyl chloride in the presence of a base such as triethylamine to form the acid chloride.", "Step 2: Reduction of the acid chloride to the corresponding alcohol using a reducing agent such as lithium aluminum hydride.", "Step 3: Reaction of the resulting alcohol with N-hydroxysuccinimide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide to form the N-hydroxysuccinimide ester.", "Step 4: Reaction of the N-hydroxysuccinimide ester with 1-aminopentan-2-one in the presence of a base such as triethylamine to form the spirocyclic intermediate.", "Step 5: Conversion of the spirocyclic intermediate to the target compound by reaction with ammonia in the presence of a catalyst such as palladium on carbon, followed by hydrolysis of the resulting amide using an acid such as hydrochloric acid." ] } | |
CAS RN |
2648941-84-6 |
Product Name |
N-{2,2-difluorospiro[2.2]pentan-1-yl}benzamide |
Molecular Formula |
C12H11F2NO |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
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